N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide

• IUPAC Name: N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide
• InChI: InChI=1S/C14H14N2O2/c1-16(2)14(18)11-5-3-10(4-6-11)13(17)12-7-8-15-9-12/h3-9,15H,1-2H3
• InChI Key: XQBPQKKZIXLDHP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C(=O)C2=CNC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide, also known as DPC, is a small molecule that has gained significant attention in the scientific community due to its potential applications in biochemistry and pharmacology. DPC is a synthetic compound that has been shown to have a wide range of biological effects, making it a promising tool for studying various physiological processes.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide is not fully understood, but it is believed to bind to proteins in a non-covalent manner. This compound has been shown to interact with several different proteins, including enzymes, receptors, and transporters. The binding of this compound to these proteins can alter their conformation and activity, leading to a variety of biological effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. One of the primary effects of this compound is its ability to inhibit the activity of certain enzymes, including proteases and kinases. This compound has also been shown to modulate the activity of ion channels and transporters, leading to changes in cellular signaling and metabolism. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide in lab experiments is its ability to selectively bind to proteins and alter their activity. This makes this compound a powerful tool for studying the structure and function of proteins in a variety of biological processes. Additionally, this compound is a synthetic compound, which means that it can be easily synthesized and modified for specific applications.
However, there are also some limitations to using this compound in lab experiments. One of the primary limitations is that this compound can be toxic to cells at high concentrations, which can limit its use in certain applications. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide. One area of research is to further investigate the mechanism of action of this compound and its interactions with different proteins. This could lead to a better understanding of the biological effects of this compound and its potential applications in drug development.
Another area of research is to explore the use of this compound as a tool for studying protein-ligand interactions in living cells. This could provide valuable insights into the structure and function of proteins in their native environment.
Finally, there is also potential for using this compound as a therapeutic agent for the treatment of diseases such as cancer and inflammation. Further research is needed to fully understand the potential of this compound as a drug candidate and to optimize its properties for clinical use.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biochemistry and pharmacology. This compound has a wide range of biological effects and can be used as a tool for studying various physiological processes. While there are limitations to using this compound in lab experiments, its potential applications in drug development and therapeutic use make it a promising area of research for the future.

Synthesis Methods

The synthesis of N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide involves the reaction of 3-acetylpyrrole with 4-(dimethylamino)benzoyl chloride in the presence of a base catalyst. The resulting product is then purified by column chromatography to obtain the final compound. This method has been optimized to produce high yields of this compound with excellent purity, making it a reliable and efficient process for obtaining the compound.

Scientific Research Applications

N,N-dimethyl-4-(1H-pyrrole-3-carbonyl)benzamide has been shown to have a wide range of applications in scientific research. One of the primary uses of this compound is as a probe for studying protein-ligand interactions. This compound can bind to proteins and alter their conformation, allowing researchers to study the structure and function of these proteins in greater detail. Additionally, this compound has been used as a tool for studying enzyme kinetics, as it can inhibit the activity of certain enzymes.